Cas no 1131594-42-7 (3-Bromo-4-(piperidin-1-ylmethyl)benzoic acid)

3-Bromo-4-(piperidin-1-ylmethyl)benzoic acid is a brominated aromatic compound featuring a piperidine-substituted methyl group at the 4-position and a carboxylic acid functionality. This structure makes it a versatile intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The bromine substituent offers a reactive site for further functionalization via cross-coupling reactions, while the piperidine moiety enhances solubility and bioavailability. The carboxylic acid group allows for derivatization into esters, amides, or other derivatives. Its well-defined reactivity profile and stability under standard conditions make it suitable for use in medicinal chemistry and material science research. The compound is typically handled under inert conditions to preserve its integrity.

3-Bromo-4-(piperidin-1-ylmethyl)benzoic acid structure

1131594-42-7 structure

Product Name:3-Bromo-4-(piperidin-1-ylmethyl)benzoic acid

CAS No:1131594-42-7

MF:C₁₃H₁₆BrNO₂

MW:298.175642967224

MDL:MFCD11110908

CID:1030451

PubChem ID:45072134

Update Time:2025-06-07

3-Bromo-4-(piperidin-1-ylmethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-4-(piperidin-1-ylmethyl)benzoic acid
- E76227
- DB-366128
- 3-Bromo-4-(piperidin-1-ylmethyl)benzoicacid
- DTXSID60662401
- BS-50058
- CS-0155261
- 3-Bromo-4-[(piperidin-1-yl)methyl]benzoic acid
- 1131594-42-7
- AKOS015856087
- MDL： MFCD11110908
- Inchi： 1S/C13H16BrNO2/c14-12-8-10(13(16)17)4-5-11(12)9-15-6-2-1-3-7-15/h4-5,8H,1-3,6-7,9H2,(H,16,17)
- InChI Key： PWTNIWCXIMDXKI-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=O)O)C=CC=1CN1CCCCC1

Computed Properties

Exact Mass: 297.03644g/mol
Monoisotopic Mass: 297.03644g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 266
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 40.5Å²

3-Bromo-4-(piperidin-1-ylmethyl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-FJ320-50mg	3-Bromo-4-(piperidin-1-ylmethyl)benzoic acid	1131594-42-7	95+%	50mg	234.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-FJ320-200mg	3-Bromo-4-(piperidin-1-ylmethyl)benzoic acid	1131594-42-7	95+%	200mg	568.0CNY	2021-07-15
Chemenu	CM159258-1g	3-bromo-4-(piperidin-1-ylmethyl)benzoic acid	1131594-42-7	95%	1g	$430	2021-08-05
Chemenu	CM159258-250mg	3-bromo-4-(piperidin-1-ylmethyl)benzoic acid	1131594-42-7	95%	250mg	$63	2023-01-19
Chemenu	CM159258-1g	3-bromo-4-(piperidin-1-ylmethyl)benzoic acid	1131594-42-7	95%	1g	$169	2023-01-19
Alichem	A129004494-1g	3-Bromo-4-(piperidin-1-ylmethyl)benzoic acid	1131594-42-7	95%	1g	$400.00	2023-09-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1225901-250mg	3-Bromo-4-(piperidin-1-ylmethyl)benzoic acid	1131594-42-7	95%	250mg	￥386.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1225901-1g	3-Bromo-4-(piperidin-1-ylmethyl)benzoic acid	1131594-42-7	95%	1g	￥1070.00	2024-08-09
eNovation Chemicals LLC	K19916-1g	3-Bromo-4-(piperidin-1-ylmethyl)benzoic acid	1131594-42-7	95%	1g	$195	2024-06-06
eNovation Chemicals LLC	K19916-100mg	3-Bromo-4-(piperidin-1-ylmethyl)benzoic acid	1131594-42-7	95%	100mg	$85	2025-02-20